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Compound of Interest

Compound Name:
1-(4-Chloro-3-

hydroxyphenyl)ethanone

CAS No.: 61124-56-9

Cat. No.: B1601679

Get Quote

Document ID: TSC-REC-61124 | Version: 2.1 | Status: Active Target Molecule: 1-(4-Chloro-3-
hydroxyphenyl)ethanone (CAS: 61124-56-9) Synonyms: 4'-Chloro-3'-hydroxyacetophenone;

3'-Hydroxy-4'-chloroacetophenone.

Executive Summary & Molecule Profile
This guide provides technical protocols for the purification of 1-(4-Chloro-3-
hydroxyphenyl)ethanone, a critical intermediate in the synthesis of kinase inhibitors and

antifungal agents. Users frequently encounter difficulties due to the molecule's phenolic nature

(susceptibility to oxidation) and its tendency to "oil out" rather than crystallize due to isomer

impurities.
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Property Data Technical Note

CAS Number 61124-56-9
Verify against CoA to ensure

correct isomer.

Melting Point 103–104 °C

Sharp range indicates >98%

purity. Broad range (<100°C)

predicts oiling out.

pKa ~7.5–8.0

Phenolic proton is weakly

acidic; avoid basic extraction

during workup to prevent salt

formation.

Solubility
High: EtOH, MeOH,

EtOAcLow: Water, Hexane

"Like dissolves like" applies,

but the hydroxyl group allows

for aqueous-organic mixtures.

Solvent Selection Matrix
Based on polarity matching and impurity rejection profiles.
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Solvent System Role Suitability Rating
Mechanism of
Action

Ethanol / Water (3:1 to

1:1)
Primary ⭐⭐⭐⭐⭐

Displacement: High

solubility in hot EtOH;

rapid solubility drop

upon water addition

and cooling. Excellent

for removing inorganic

salts.

Toluene Alternative ⭐⭐⭐⭐

Temperature

Differential: High

solubility at boiling

(110°C), low at RT.

Excellent for removing

non-polar "tar" and

over-chlorinated

byproducts.

Ethyl Acetate /

Hexane
Polishing ⭐⭐⭐

Anti-Solvent: Useful if

the crude is very wet

or oily. Requires

careful addition of

Hexane to avoid

crashing out

amorphous solids.

Standard Operating Procedure (SOP)
Protocol ID: REC-4C3H-01 Objective: Purification of crude material (purity >85%) to crystalline

solid (>98%).

Phase A: Dissolution & Treatment
Charge: Place crude 1-(4-Chloro-3-hydroxyphenyl)ethanone in a round-bottom flask

equipped with a magnetic stirrer and reflux condenser.
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Solvent Addition: Add Ethanol (95%) at a ratio of 3 mL per gram of crude.

Heating: Heat to reflux (approx. 78°C).

Checkpoint: If solids remain, add Ethanol in 0.5 mL/g increments until fully dissolved.

Decolorization (Optional but Recommended): If the solution is pink or dark brown (oxidized

phenols), add Activated Charcoal (5 wt%). Reflux for 10 minutes.

Hot Filtration: Filter the hot solution through a pre-warmed Celite pad to remove charcoal or

mechanical impurities.

Phase B: Crystallization[1]
Anti-Solvent Addition: While keeping the filtrate near boiling, slowly add Deionized Water

dropwise.

End Point: Stop adding water the moment a persistent turbidity (cloudiness) appears.

Re-clarification: Add a few drops of hot Ethanol to just clear the turbidity.

Controlled Cooling: Remove heat. Allow the flask to cool to room temperature undisturbed

over 2 hours.

Critical Step: If the temperature drops too fast, the product may oil out. Wrap the flask in a

towel to slow heat loss.

Final Chilling: Once at room temperature, place in an ice bath (0–4°C) for 1 hour to maximize

yield.

Phase C: Isolation
Filtration: Collect crystals via vacuum filtration (Buchner funnel).

Washing: Wash the cake with a cold Ethanol/Water mixture (1:1 ratio, 0°C).

Drying: Dry in a vacuum oven at 40°C for 12 hours. Ensure no solvent smell remains.
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Troubleshooting & FAQs
Direct solutions to common operator issues.

Q1: The product separated as a dark oil at the bottom,
not crystals. Why?
Diagnosis: "Oiling Out."[1] This occurs when the solution reaches the "liquid-liquid phase

separation" boundary before it hits the crystallization boundary. It is common when the melting

point is depressed by impurities (isomers) or the cooling is too rapid. Corrective Action:

Re-heat the mixture until the oil redissolves.

Seed: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod at

the air-liquid interface.

Add Solvent: Add slightly more Ethanol. A more dilute solution favors crystallization over

oiling.

Slower Cool: Do not use an ice bath. Let it cool to RT overnight.

Q2: My crystals are pink/reddish. Is this a failure?
Diagnosis: Phenol Oxidation. Phenolic moieties oxidize to quinones (which are highly colored)

upon exposure to air/light. Corrective Action:

Prevention: Perform recrystallization under an inert atmosphere (Nitrogen/Argon).

Remediation: In the next recrystallization, add a pinch of Sodium Bisulfite or Sodium

Dithionite to the aqueous phase during dissolution. This acts as a reducing agent to bleach

the color.

Q3: The yield is very low (<50%).
Diagnosis: Product is too soluble in the mother liquor. Corrective Action:

Concentrate the mother liquor (filtrate) by rotary evaporation to half its volume and repeat the

cooling process to harvest a "second crop."
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Note: The second crop is usually less pure and should be analyzed separately.

Logic Workflow (Process Map)
Start: Crude 1-(4-Chloro-3-hydroxyphenyl)ethanone

Dissolve in boiling Ethanol

Is solution Dark/Pink?

Add Activated Charcoal
& Hot Filter

Yes

Add warm Water until turbid

No

Cool slowly to RT

State Check:
Crystals or Oil?

Re-heat + Add Ethanol + Seed

Oil

Filter & Wash (Cold EtOH/Water)

Crystals

Dry (Vacuum, 40°C)

QC: Melting Point (103-104°C)
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Click to download full resolution via product page

Figure 1: Decision logic for the purification of phenolic acetophenones. Note the loop for

correcting "oiling out" events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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